Cas no 871269-12-4 (1-(3-Bromophenylsulfonyl)piperidine)

• Product Name: 1-(3-Bromophenylsulfonyl)piperidine
• CAS No: 871269-12-4
• MF: C₁₁H₁₄BrNO₂S
• MW: 304.203361034393
• MDL: MFCD07363827
• CID: 719757
• PubChem ID: 7213283
• Update Time: 2025-04-19

1-(3-Bromophenylsulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-((3-Bromophenyl)sulfonyl)piperidine
• 1-(3-bromophenyl)sulfonylpiperidine
• 1-(3-Bromophenylsulfonyl)piperidine
• 1-[(3-Bromophenyl)sulphonyl]piperidine
• Piperidine,1-[(3-bromophenyl)sulfonyl]-
• DTXSID50428437
• AKOS008939215
• AB30852
• MFCD07363827
• V10139
• CS-0212922
• LUWHLKYMEKGKAT-UHFFFAOYSA-N
• 1-[(3-Bromophenyl)sulphonyl]piperidine 98%
• SCHEMBL265068
• 871269-12-4
• 1-[(3-BROMOBENZENE)SULFONYL]PIPERIDINE
• AS-54729
• WJB26912
• 1-(3-bromobenzenesulfonyl)piperidine

• MDL： MFCD07363827
• Inchi： 1S/C11H14BrNO2S/c12-10-5-4-6-11(9-10)16(14,15)13-7-2-1-3-8-13/h4-6,9H,1-3,7-8H2
• InChI Key： LUWHLKYMEKGKAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 302.99300
• Monoisotopic Mass: 302.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Melting Point: 80-84
• PSA: 45.76000
• LogP: 3.64240

1-(3-Bromophenylsulfonyl)piperidine Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides